Cas no 99822-82-9 ( )

• Product Name: &nbsp
• CAS No: 99822-82-9
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 877308
• PubChem ID: 13441327
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-4-PHENYL-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• 99822-82-9
•  

• Inchi： 1S/C13H13NO3S/c1-3-17-12(15)11-10(14-13(16-2)18-11)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： PXSFZVSQZLCDDX-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)OCC)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7Ų